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Compound of Interest |

1-[5-(2-Chlorophenyl)-2-
Compound Name:
furyllethanone
CAS No.: 675596-28-8
Cat. No.: B1450127

Executive Summary & Chemical Assessment

1-[5-(2-Chlorophenyl)-2-furyl]lethanone (CAS: 1192-62-7 or related derivatives) represents a
specific class of halogenated organic intermediates.[1] Unlike standard organic solvents, this
compound poses a dual-threat profile: acute toxicity (inhalation/oral) and the potential for
dioxin/furan formation if incinerated at insufficient temperatures.

Operational Directive: Treat this substance as High-Hazard Halogenated Organic Waste. Under
no circumstances should this be commingled with general organic trash or non-halogenated
solvents.

Hazard Characteristic Table

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1450127?utm_src=pdf-interest
https://www.benchchem.com/product/b1450127?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. Hazard Statement Operational
Property Classification L.
(GHS) Implication
) Use dedicated
H300/H330: Fatal if ,
o Category 2 ) containment; do not
Acute Toxicity swallowed or inhaled.

(Inhalation/Oral)

[1]

handle outside a fume
hood.[1]

Chemical Structure Halogenated Furan

N/A (Precursor Risk)

CRITICAL: Improper
combustion generates
Polychlorinated
Dibenzofurans
(PCDFs).[1]

Reactivity Furan Ring System

EUH019: May form
explosive peroxides
(Low risk, but
possible).[1]

Store away from
light/air; test for
peroxides if stored
>12 months.[1]

Environmental Aquatic Toxicity

H411: Toxic to aquatic
life.[1][2]

Zero-tolerance for

drain disposal.[1]

Waste Stream Segregation (The "Self-Validating

System")

To ensure safety, we employ a Self-Validating Segregation System. This means the disposal

vessel itself acts as a physical check against incompatibility.

e The Rule of Halogens: Any waste stream containing >1% halogenated content (Chlorine,

Fluorine, Bromine) must be separated from non-halogenated waste.

e Why? Incinerators for non-halogenated waste operate at lower temperatures (~800°C).

Halogenated furans require >1100°C (often 1200°C+) with specific scrubbers to neutralize

acid gas (HCI) and prevent the re-synthesis of dioxins in the exhaust cooling zone [1].

Segregation Logic Diagram

The following logic tree dictates your immediate bench-side actions.
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Waste Generation:
1-[5-(2-Chlorophenyl)-2-furyllethanone

Physical State?

Solid / Residue Liquid / Solution
Double Bag (4 mil) Is it dissolved in
Label: Toxic Solid a solvent?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Acetone, Methanol)

ixture becomes
Halogenated

Combine in HDPE Carboy
Label: Halogenated Waste

CRITICAL: Segregate as

HALOGENATED WASTE

Click to download full resolution via product page

Figure 1: Decision logic for segregating chlorophenyl furan waste. Note that mixing a
halogenated contaminant with a non-halogenated solvent renders the entire volume
"Halogenated Waste."

Detailed Disposal Protocol
Phase 1: Containment & Labeling

Objective: Prevent exposure and misclassification.
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e Select Container:

o Liquids: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles with
PTFE-lined caps. Avoid metal cans due to potential HCI generation if hydrolysis occurs.

o Solids: Use a wide-mouth HDPE jar or double-bag in 4-mil polyethylene bags, then place
in a secondary solid waste drum.

e Labeling (Mandatory):

[¢]

Do not use generic "Waste" labels.

[¢]

Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

[e]

Constituents: List "1-[5-(2-Chlorophenyl)-2-furyllethanone" explicitly.

Hazard Checkboxes: Check "Toxic," "Irritant," and "Environmental Hazard."

o

Phase 2: Bench-Level Deactivation (Spill Response Only)

Note: For general disposal, do not attempt to chemically deactivate this compound in the lab.
Send for incineration. However, in case of a spill, follow this protocol:

o Evacuate: Due to the H330 (Fatal if inhaled) risk, evacuate the immediate area.

o PPE: Wear a full-face respirator with organic vapor/acid gas cartridges, double nitrile gloves,
and Tyvek suit.

» Absorption: Absorb liquid spills with vermiculite or clay-based absorbent.

¢ Cleaning: Clean the surface with a dilute surfactant solution. Do not use bleach
(hypochlorite), as this can react with the furan ring or ketone to produce more toxic
chlorinated byproducts [2].

Phase 3: The "Lab Pack" Procedure

For small quantities (vials/flasks), use the Lab Pack method to minimize handling:

o Leave the chemical in its original primary container (vial).
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e Place the vial into a larger "Lab Pack" drum (usually 5-gallon or 55-gallon steel/poly drum).
e Pack the void space with an inert absorbent (vermiculite).

o Documentation: The inventory sheet for the drum must list the CAS number (1192-62-7) and
the net weight.

Regulatory & Compliance Framework (RCRA)[1]

While this specific molecule may not have a unique "U-List" or "P-List" code, it falls under the
"Characteristic" waste definitions of the EPA Resource Conservation and Recovery Act
(RCRA).

e Waste Code Assignment:
o DO0O01 (Ignitable): If the flash point is <60°C (common for furan derivatives).

o D003 (Reactivity): If the compound has formed peroxides or is potentially explosive
(unlikely but possible for aged furan).

o F-Codes (FO01/F002): Only applies if mixed with spent halogenated solvents like
Methylene Chloride.

o Universal Default: If untestable, classify as "Non-Regulated Halogenated Waste" for
internal tracking, but the disposal facility will treat it as DOO1/Toxic.

Chain of Custody Workflow:

Lab Bench Tagged & Sealed _ | satellite i Weekly Pickup _ | central Waste Manifest Sign-off . NEESESAESES  Destruction Rotary Kiln Incinerator
(Generation) Area (SAA) "| storage (90-Day) Vendor (>1200°C + Scrubbers)

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle. The critical control point is the transfer from Lab to
SAA, ensuring the "Halogenated" tag is applied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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